6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid

• CAS No.: 61837-40-9
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 6-(2-formylpyrrol-1-yl)hexanoic acid
• InChI: InChI=1S/C11H15NO3/c13-9-10-5-4-8-12(10)7-3-1-2-6-11(14)15/h4-5,8-9H,1-3,6-7H2,(H,14,15)
• InChI Key: HRXPOSKMHQHUME-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)C=O)CCCCCC(=O)O

Description

6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid is a hexanoic acid derivative featuring a pyrrole ring substituted with a formyl group at the 2-position. This compound is structurally characterized by a six-carbon aliphatic chain terminating in a carboxylic acid group and a pyrrole moiety modified with an aldehyde functional group. Such structural features make it a versatile intermediate in organic synthesis, particularly for conjugation reactions (e.g., via the formyl group) and applications in pharmaceutical or material sciences . Its reactivity is influenced by the electron-rich pyrrole ring and the electrophilic formyl group, enabling participation in nucleophilic additions or crosslinking reactions .

Preparation Methods

The synthesis of 6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid typically involves a multi-step process. One common method includes the nucleophilic substitution reaction under alkaline conditions. For instance, the reaction between 5-methyl-1H-pyrrole-2-carbaldehyde and methyl 6-bromohexanoate . The reaction conditions often require high-performance liquid chromatography (HPLC) separation and purification steps to isolate the desired product .

Chemical Reactions Analysis

6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The pyrrole ring can undergo electrophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions.

Scientific Research Applications

6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a model compound for studying pyrrole chemistry.

Biology: It is investigated for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in the flavor and fragrance industry, particularly in the production of aroma compounds.

Mechanism of Action

The mechanism of action of 6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid involves its interaction with molecular targets through its formyl and pyrrole groups. These interactions can lead to various biochemical pathways being activated or inhibited. For example, the formyl group can form covalent bonds with nucleophilic sites on proteins, potentially altering their function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid. Key differentiating factors include substituent groups, reactivity, and applications.

Table 1: Structural and Functional Comparison of Hexanoic Acid Derivatives

Compound Name	Substituent/Functional Group	Key Reactivity/Applications	Reference(s)
6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid	2-formylpyrrole, carboxylic acid	Crosslinking, bioconjugation, drug delivery
6-(Dimethylamino)hexanoic acid	Terminal dimethylamino group	Skin penetration enhancer, surfactant
6-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoic acid	2,5-dioxopyrrolidine (maleimide)	Thiol-reactive conjugation, protein labeling
Nα-AcLys-BDA	2,5-dihydro-2-oxopyrrole, acetylated lysine	Biomarker analysis (Stable Isotope Dilution Assays)
6-[3-(2-Chloroacetyl)-2,5-dimethylpyrrol-1-yl]hexanoic acid	Chloroacetyl, dimethylpyrrole	Electrophilic alkylation, prodrug synthesis
2-Amino-6-(1H-pyrrol-1-yl)hexanoic acid	Amino group, unmodified pyrrole	Natural product in food, metabolic studies

Reactivity and Functional Group Analysis

• Aldehyde vs. Maleimide: The formyl group in 6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid enables Schiff base formation with amines, while the maleimide group in 6-(2,5-Dioxopyrrolidin-1-yl)hexanoic acid reacts selectively with thiols (e.g., cysteine residues) .
• Amino vs. Formyl Substituents: 6-(Dimethylamino)hexanoic acid lacks the pyrrole ring but exhibits surfactant properties due to its tertiary amine, contrasting with the aldehyde’s conjugation utility .
• Chloroacetyl vs. Formyl : The chloroacetyl group in CID 122163167 offers higher electrophilicity, enabling nucleophilic substitution reactions, unlike the formyl group’s nucleophilic addition pathways .

Key Research Findings

Crosslinking Efficiency: 6-(2-Formyl-1H-pyrrol-1-yl)hexanoic acid demonstrates superior stability in aqueous media compared to maleimide derivatives, which hydrolyze at physiological pH .

Biological Activity: Pyrrole-containing hexanoic acids (e.g., 2-Amino-6-(1H-pyrrol-1-yl)hexanoic acid) are naturally occurring in green vegetables and linked to antioxidant pathways .

Synthetic Versatility: Chloroacetyl-substituted analogs enable site-specific modifications in antibody-drug conjugates, outperforming non-electrophilic derivatives .